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Compound of Interest

Compound Name: Tpcs2A

Cat. No.: B611457

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
Tpcs2A, also known as tetraphenyl chlorin disulfonate, a photosensitizer used in research.
Adherence to these procedures is critical for minimizing environmental impact and maintaining
laboratory safety.

Chemical and Safety Data

Before handling Tpcs2A, it is crucial to be aware of its properties and the necessary safety
precautions. The following table summarizes key quantitative data for Tpcs2A.
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Property Value

Chemical Name Tetraphenyl chlorin disulfonate
Synonyms Tpcs2A, Fimaporfin

CAS Number 501083-97-2

Molecular Formula Ca4H32N406S2

Appearance Solid powder

Solubility Soluble in DMSO, insoluble in water.[1]

Store in a cool, dark, and dry place. Short term

Storage
at 0-4°C, long term at -20°C.[1]

Shipped as a non-hazardous chemical.[1]
o However, full toxicological properties have not
Hazard Classification ) ]
been fully investigated. Standard laboratory

precautions should be followed.

Personal Protective Equipment (PPE)

When handling Tpcs2A, especially in its powdered form, the following personal protective
equipment should be worn to prevent exposure:

o Eye Protection: Safety glasses or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: A dust mask or respirator should be used if handling large quantities
or if there is a risk of generating dust.

» Body Protection: A laboratory coat.

Step-by-Step Disposal Procedures

The disposal of Tpcs2A and materials contaminated with it must be handled systematically to
ensure safety and regulatory compliance. As a general rule, chemical waste should never be
disposed of down the drain.
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Step 1: Waste Identification and Segregation

« |dentify all Tpcs2A waste streams: This includes:
o Unused or expired Tpcs2A powder.
o Solutions containing Tpcs2A.
o Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).
o Contaminated PPE (e.g., gloves, disposable lab coats).

e Segregate Tpcs2A waste from other laboratory waste streams such as regular trash,
biohazardous waste, and radioactive waste.

Step 2: Waste Collection and Containment

e Solid Waste:

o Collect unused Tpcs2A powder and contaminated solids in a designated, leak-proof, and
clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical. A high-density
polyethylene (HDPE) container is generally suitable.

e Liquid Waste:

o Collect solutions containing Tpcs2A in a separate, leak-proof, and shatter-resistant
hazardous waste container (e.g., a screw-cap bottle).

o If the solution contains other hazardous materials (e.g., DMSO), this must be indicated on
the label.

e Contaminated Labware:

o Disposable plasticware contaminated with Tpcs2A should be collected in the solid waste
container.
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o Reusable glassware should be decontaminated before washing. A triple rinse with a
suitable solvent (one in which Tpcs2A is soluble, like DMSO), followed by a final rinse
with water, is a common practice. The rinseate from the initial rinses must be collected as
hazardous liquid waste.

Step 3: Labeling and Storage

e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste."

o The label must include:

The full chemical name: "Tetraphenyl chlorin disulfonate (Tpcs2A)".

The concentration and quantity of the waste.

The date when the waste was first added to the container (accumulation start date).

Any other hazardous components in the waste mixture.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o The storage area should have secondary containment to prevent spills.

Step 4: Final Disposal

e Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and disposal of the Tpcs2A
waste.

o Follow all institutional and local regulations for hazardous waste disposal.
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Experimental Protocols

While specific experimental protocols for the use of Tpcs2A are beyond the scope of this
disposal guide, it is imperative that any such protocol includes a detailed section on waste
management. This section should align with the procedures outlined above and be reviewed

and approved by the institution's safety officer.

Tpcs2A Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tpcs2A.

( Start: Tpcs2A Waste Generation )

Step 1: Identify & Segregate Waste

- Solid (Powder, Contaminated ltems)
- Liquid (Solutions)

Step 2a: Collect Solid Waste Step 2b: Collect Liquid Waste
in Labeled HDPE Container in Labeled Screw-Cap Bottle

Step 3: Label & Store Securely
- 'Hazardous Waste'
- Chemical Name & Concentration
- Accumulation Date

Step 4: Contact EHS for Pickup

( End: Professional Disposal )
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Caption: Logical workflow for the proper disposal of Tpcs2A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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